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Compound of Interest

Compound Name: 2-Chloro-3-methylpyrazine

Cat. No.: B1202077

This document provides essential safety, logistical, and procedural information for the proper
disposal of 2-Chloro-3-methylpyrazine. Tailored for researchers, scientists, and drug
development professionals, these step-by-step guidelines ensure the safe handling and
disposal of this chemical in accordance with standard laboratory safety protocols and
environmental regulations.

Immediate Safety and Hazard Information

2-Chloro-3-methylpyrazine is a solid compound that presents several health hazards.
Adherence to strict safety protocols is critical during all handling and disposal procedures to
minimize exposure risk.

Key Hazard Classifications:

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

o Skin Irritation (Category 2), H315: Causes skin irritation.[1]

o Serious Eye Damage (Category 1), H318: Causes serious eye damage.[1]

o Specific target organ toxicity — Single exposure (Category 3), H335: May cause respiratory
irritation.[1]

Personal Protective Equipment (PPE): When handling 2-Chloro-3-methylpyrazine, especially
during disposal, the following PPE is mandatory:
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o Eye/Face Protection: Wear chemical safety goggles and a face shield that comply with
OSHA or European Standard EN166 regulations.[2]

» Skin Protection: Wear chemically resistant gloves (e.g., double nitrile or Viton) and a fully-
buttoned lab coat.[2][3] Contaminated clothing should be removed immediately.[4]

» Respiratory Protection: All handling should occur in a well-ventilated area, such as a
chemical fume hood.[2][5] If ventilation is inadequate, a NIOSH-approved respirator is
necessary.[5]

Quantitative Data Summary

The following table summarizes key data for 2-Chloro-3-methylpyrazine for easy reference.

Property Value Source Citation
CAS Number 6957-53-5 [1]
Molecular Formula CsHsCIN2 [1]
Molecular Weight 128.56 g/mol [1]
Appearance Solid [1]
Storage Class 11 - Combustible Solids [1]
GHS Hazard Codes H302, H315, H318, H335 [1]

Emergency Procedures: Spill Cleanup

In the event of a spill, immediate and appropriate action is required to prevent chemical
exposure and environmental contamination.

For small, manageable spills:

o Evacuate and Ventilate: Ensure the area is well-ventilated, and restrict access to non-
essential personnel.

o Wear Full PPE: Before cleanup, don the appropriate PPE as described in Section 1.
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e Absorb the Spill: Cover the spill with an inert, non-combustible absorbent material such as
sand, vermiculite, or a chemical absorbent pad.[3][6]

o Collect Waste: Carefully sweep or scoop the absorbed material into a suitable, sealable
container (e.g., a polyethylene bag or bottle).[3][7]

e Label and Dispose: Label the container as "Hazardous Waste: 2-Chloro-3-methylpyrazine
Spill Debris" and manage it for disposal according to the protocol in Section 5.[8]

For large spills:
o Evacuate the area immediately.
o Activate the nearest fire alarm if there is a risk of fire.

» Contact your institution's Environmental Health and Safety (EHS) office and emergency
services.[7][9]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-
Chloro-3-methylpyrazine and its containers.

Caption: Workflow for handling 2-Chloro-3-methylpyrazine waste.

Step-by-Step Disposal Protocol

Disposal of 2-Chloro-3-methylpyrazine must be treated as a hazardous waste process. Do
not dispose of this chemical down the drain or in regular trash.[3][10]

Step 1: Waste Identification and Segregation
« ldentify the waste as "2-Chloro-3-methylpyrazine, Halogenated Organic Solid Waste."

e Itis crucial to keep halogenated solvent waste separate from non-halogenated waste
streams to reduce disposal costs and prevent dangerous reactions.[7][10][11]

e Do NOT mix this waste with incompatible materials, including:
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o Strong acids or bases[10]

o Oxidizing agents[3]

o Heavy metals[8][10]

o Acutely toxic "P-listed" wastes|[8]
Step 2: Container Selection

o Collect waste in a container that is in good condition, compatible with the chemical, and can
be securely sealed.[3][12]

» High-density polyethylene (HDPE) containers are recommended.[3][11] Avoid metal cans, as
halogenated compounds can degrade to form acids that corrode metal.[3]

Step 3: Labeling

e As soon as the first amount of waste is added, affix a "Hazardous Waste" tag to the
container.[8][12]

e The label must clearly include:

The words "Hazardous Waste."

[¢]

[e]

The full chemical name: "Waste 2-Chloro-3-methylpyrazine.”

o

The approximate percentage or amount of the constituent.
o Applicable hazard warnings (e.g., "Toxic," "Irritant™).[8]
Step 4: Waste Accumulation and Storage

o Keep the waste container tightly closed at all times, except when actively adding waste.[7][8]
[11]

» Store the container in a designated and secure Satellite Accumulation Area (SAA), such as
in a secondary containment tray inside a chemical storage cabinet or under a fume hood.[3]
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[8]

e The storage area should be cool, well-ventilated, and away from direct sunlight, heat, or
ignition sources.[3]

Step 5: Arranging for Final Disposal

e When the container is approximately 75-90% full, or as per your institution's guidelines,
arrange for its disposal.[8][11]

o Contact your organization's EHS department to schedule a waste pickup.[6]

o Disposal must be handled by a licensed hazardous waste management firm.[6] Never
attempt to dispose of this chemical yourself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

 To cite this document: BenchChem. [Proper Disposal of 2-Chloro-3-methylpyrazine: A Safety
and Operations Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202077#2-chloro-3-methylpyrazine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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